4-Methanesulfonyl-biphenyl-2-carboxylic acid methyl ester

• Molecular Formula: C15H14O4S
• Molecular Weight: 290.3 g/mol
• IUPAC Name: methyl 5-methylsulfonyl-2-phenylbenzoate
• InChI: InChI=1S/C15H14O4S/c1-19-15(16)14-10-12(20(2,17)18)8-9-13(14)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key: SOILRQAKZNRZRA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)S(=O)(=O)C)C2=CC=CC=C2

Description

4-Methanesulfonyl-biphenyl-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C15H14O4S and its molecular weight is 290.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3.53 mmol 2-Iodo-5-methanesulfonyl-benzoic acid methyl ester, 3.88 mmol Phenyltri-n-butyltin, 0.25 mmol Tris(dibenzylideneacetone)dipalladium(0), 0.35 mmol Triphenylarsine and 1.62 mmol Copper iodide in N,N-Dimethylformamide (30 ml) was heated at 90° C. for 16 hours. The mixture was cooled to room temperature and concentrated in vacuo. The residue was chromatographed over SiO2 (ethyl acetate/heptane gradient) to provide the title compound (99%) as an off-white crystalline solid. MS (m/e): 291.0 (MH+, 100%)